Cas no 300394-99-4 (2-Propenoic acid, 3-(3-methoxy-5-nitrophenyl)-)

• Product Name: 2-Propenoic acid, 3-(3-methoxy-5-nitrophenyl)-
• CAS No: 300394-99-4
• MF: C₁₀H₉NO₅
• MW: 223.182163000107
• CID: 1440994
• Update Time: 2025-06-27

2-Propenoic acid, 3-(3-methoxy-5-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(3-methoxy-5-nitrophenyl)-

• Inchi： 1S/C10H9NO5/c1-16-9-5-7(2-3-10(12)13)4-8(6-9)11(14)15/h2-6H,1H3,(H,12,13)
• InChI Key： GWKPZCSHFMNLNY-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=CC1=CC([N+]([O-])=O)=CC(OC)=C1

Computed Properties

• Exact Mass: 223.04807

Experimental Properties

• Density: 1.387±0.06 g/cm3(Predicted)
• Melting Point: 241 °C(Solv: ethanol (64-17-5))
• Boiling Point: 422.7±35.0 °C(Predicted)
• PSA: 89.67
• pka: 4.08±0.10(Predicted)

Additional information on 2-Propenoic acid, 3-(3-methoxy-5-nitrophenyl)-

Introduction to 2-Propenoic acid, 3-(3-methoxy-5-nitrophenyl)- (CAS No. 300394-99-4)

2-Propenoic acid, 3-(3-methoxy-5-nitrophenyl)- (CAS No. 300394-99-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-(3-Methoxy-5-nitrophenyl)acrylic acid, is characterized by its unique structural features, which include a nitro group and a methoxy substituent on a phenyl ring, linked to an acrylic acid moiety. These structural elements contribute to its potential applications in various biological and pharmaceutical contexts.

The chemical structure of 2-Propenoic acid, 3-(3-methoxy-5-nitrophenyl)- is represented by the formula C₁₁H₁₀N₂O₅. The presence of the nitro group (NO₂) and the methoxy group (OCH₃) imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. The acrylic acid moiety, on the other hand, provides a functional group that can participate in various chemical reactions and interactions with biological targets.

In recent years, there has been a growing interest in the study of 2-Propenoic acid, 3-(3-methoxy-5-nitrophenyl)- due to its potential therapeutic applications. Research has shown that this compound exhibits promising anti-inflammatory and anti-cancer properties. For instance, studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This makes it a potential candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 2-Propenoic acid, 3-(3-methoxy-5-nitrophenyl)- has also shown potential as an anti-cancer agent. Preclinical studies have indicated that it can induce apoptosis in cancer cells by modulating key signaling pathways such as the MAPK and PI3K/AKT pathways. These findings suggest that it could be a valuable lead compound for the development of novel cancer therapeutics.

The synthesis of 2-Propenoic acid, 3-(3-methoxy-5-nitrophenyl)- involves several well-established chemical reactions. One common synthetic route involves the reaction of 3-methoxy-5-nitrobenzaldehyde with malonic acid in the presence of a base, followed by decarboxylation to form the desired acrylic acid derivative. This synthetic method is highly reproducible and can be scaled up for large-scale production if needed.

In addition to its therapeutic potential, 2-Propenoic acid, 3-(3-methoxy-5-nitrophenyl)- has also been studied for its use in analytical chemistry. Its unique spectral properties make it useful as a reference compound in various spectroscopic techniques such as UV/Vis spectroscopy and mass spectrometry. These applications highlight its versatility and importance in both research and industrial settings.

The safety profile of 2-Propenoic acid, 3-(3-methoxy-5-nitrophenyl)- is an important consideration for its use in pharmaceutical development. While it is not classified as a hazardous material, proper handling and storage procedures should be followed to ensure safety in laboratory settings. Researchers should adhere to standard laboratory practices to minimize any potential risks associated with its use.

In conclusion, 2-Propenoic acid, 3-(3-methoxy-5-nitrophenyl)- (CAS No. 300394-99-4) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a promising candidate for the development of new therapeutic agents. Ongoing research continues to explore its full range of applications and optimize its use in various scientific and industrial contexts.